Cas no 1806392-12-0 (2-Iodo-6-mercaptobenzo[d]oxazole)

• Product Name: 2-Iodo-6-mercaptobenzo[d]oxazole
• CAS No: 1806392-12-0
• MF: C₇H₄INOS
• MW: 277.082232475281
• CID: 4819358
• Update Time: 2025-06-08

2-Iodo-6-mercaptobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-mercaptobenzo[d]oxazole

• Inchi： 1S/C7H4INOS/c8-7-9-5-2-1-4(11)3-6(5)10-7/h1-3,11H
• InChI Key： OXTNIPNKWPHVIX-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC(=CC=2O1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 2.6
• Topological Polar Surface Area: 27

Additional information on 2-Iodo-6-mercaptobenzo[d]oxazole

Introduction to 2-Iodo-6-mercaptobenzo[d]oxazole (CAS No. 1806392-12-0)

2-Iodo-6-mercaptobenzo[d]oxazole (CAS No. 1806392-12-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The presence of both an iodine and a mercapto group in its structure provides a rich platform for chemical modifications and biological investigations.

The chemical structure of 2-Iodo-6-mercaptobenzo[d]oxazole consists of a benzoxazole core with an iodine substituent at the 2-position and a mercapto group at the 6-position. The benzoxazole moiety is known for its inherent biological activity, often found in compounds with antimicrobial, antifungal, and anticancer properties. The iodine substituent adds to the compound's versatility by enhancing its reactivity and allowing for further functionalization, while the mercapto group can participate in various biochemical reactions, including thiol-disulfide exchange and metal chelation.

Recent studies have highlighted the potential of 2-Iodo-6-mercaptobenzo[d]oxazole in several areas of research. One notable application is in the field of cancer therapy. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. The mechanism of action is thought to involve the disruption of key cellular processes, such as DNA replication and protein synthesis, leading to cell cycle arrest and apoptosis.

In addition to its antiproliferative properties, 2-Iodo-6-mercaptobenzo[d]oxazole has also been investigated for its potential as a radioprotective agent. A study published in Radiation Research demonstrated that this compound can protect normal cells from radiation-induced damage while maintaining its cytotoxic effects on cancer cells. This dual functionality makes it an attractive candidate for combination therapies in radiotherapy.

The mercapto group in 2-Iodo-6-mercaptobenzo[d]oxazole has also been explored for its role in metal chelation. Research in Inorganic Chemistry has shown that this compound can form stable complexes with various metal ions, including copper and zinc. These metal complexes have shown enhanced biological activity compared to their parent compounds, suggesting potential applications in metal-based drug design.

Beyond its therapeutic applications, 2-Iodo-6-mercaptobenzo[d]oxazole has also been studied for its use as a synthetic intermediate. Its unique chemical structure allows for a wide range of chemical transformations, making it a valuable building block in organic synthesis. For example, the iodine substituent can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions, providing access to a diverse array of derivatives with tailored properties.

In summary, 2-Iodo-6-mercaptobenzo[d]oxazole (CAS No. 1806392-12-0) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.